Journal Name:Journal of Reinforced Plastics and Composites
Journal ISSN:0731-6844
IF:3.383
Journal Website:http://www.uk.sagepub.com/journalsProdDesc.nav?prodId=Journal201585#tabview=title
Year of Origin:0
Publisher:SAGE Publications Ltd
Number of Articles Per Year:104
Publishing Cycle:Semimonthly
OA or Not:Not
Journal of Reinforced Plastics and Composites ( IF 3.383 ) Pub Date: 2023-03-13 , DOI:
10.1080/09637486.2023.2187329
AbstractWe investigated the effects of (poly)phenol-rich sugarcane extract (PRSE), sugarcane fibre (SCFiber), and the combination of them (PRSE + SCFiber) on the gut microbiota and short-chain fatty acids (SCFA) production using in vitro digestion and pig faecal fermentation. Measuring total phenolic content and antioxidant activity through the in vitro digestion stages showed that PRSE + SCFiber increased the delivery of (poly)phenols to the in vitro colonic fermentation stage compared to PRSE alone. The PRSE + SCFiber modulated the faecal microbiota profile by enhancing the relative abundances of Prevotella, Lactobacillus, and Blautia, and reducing the relative abundance of Streptococcus. PRSE + SCFiber also mitigated the inhibitory effects of PRSE on SCFA production. These results suggest that the inclusion of sugarcane fibre with PRSE could increase the availability of phenolic compounds in the colon and modulate the gut microbiota towards a more favourable profile.
Journal of Reinforced Plastics and Composites ( IF 3.383 ) Pub Date: 2023-05-09 , DOI:
10.1080/09637486.2023.2207783
AbstractIn the present study, it was evaluated whether microencapsulated cocoa supplementation could attenuate endothelial dysfunction caused by eccentric exercise in healthy subjects. Thirteen volunteers were enrolled in this double-blind, placebo-controlled, crossover study. Flow-mediated dilatation (FMD), blood flow and muscle O2 saturation (StO2) were evaluated by ultrasound and near-infrared spectroscopy (NIRS), respectively, before and after microencapsulated cocoa supplementation. The eccentric exercise was performed after microencapsulated cocoa supplementation to generate vascular dysfunction. Eccentric exercise significantly reduced FMD in the PLA condition, but cocoa attenuated this exercise effect. No significant effect was observed on muscle StO2 and blood flow after eccentric exercise and nutritional supplementation. In conclusion, the present study showed that a single dose of microencapsulated cocoa ingestion attenuated FMD-induced eccentric exercise. These findings suggest that a single dose of microencapsulated cocoa may be an alternative nutritional strategy to attenuate vascular dysfunction induced by eccentric exercise in healthy individuals.
Journal of Reinforced Plastics and Composites ( IF 3.383 ) Pub Date: 2022-09-05 , DOI:
10.1080/09637486.2022.2119213
Abstract“Commercial” Ready-To-Use Therapeutic Foods (RUTFs) are used in acute malnutrition management, but they are not always appropriate being expensive and unfamiliar. Much research has tried to develop alternative RUTF formulations and this work systematically reviewed eight articles discussing the approaches used to assess the children’s sensory satisfaction, families’ acceptance, and the cultural appropriateness of 13 alternative RUTFs. Different approaches were used by the authors and much research to standardise methodologies and findings is urgent to ensure that food products are culturally appropriate, acceptable and appreciated, with the final aim of completing the development process of alternative RUTFs. This work proposed some indications to follow in alternative RUTF acceptability evaluation processing. Moreover, community engagement and education resulted key aspects in alternative RUTF acceptance. An innovative, multi-disciplinary, multi-stakeholder approach could develop alternative “fit-for-the-purpose” RUTFs to help food-insecure communities acquire sufficient, safe, nutritious food in long-term Community Management of Acute Malnutrition.
Journal of Reinforced Plastics and Composites ( IF 3.383 ) Pub Date: 2023-04-26 , DOI:
10.1080/09637486.2023.2199182
AbstractThe prevalence of cognitive disorders is growing and evidence suggests the putative role of plant-based foods and beverages containing (poly)phenols. The aim of this study was to explore the association between the consumption of (poly)phenol-rich beverages, including wine and beer, resveratrol intake, and cognitive status in a cohort of older adults. The dietary intakes were assessed using a validated food frequency questionnaire, and cognitive status using the Short Portable Mental Status Questionnaire. Multivariate logistic regression analyses showed that individuals in the second and third tertile of red wine consumption were less likely to have cognitive impairment than those in the first tertile. In contrast, only individuals in the highest tertile of white wine intake were having lower odds of cognitive impairment. No significant results were found for beer intake. Individuals with higher resveratrol intake were less likely to have cognitive impairment. In conclusion, consumption of (poly)phenol-rich beverages may potentially affect cognition among older adults.
Journal of Reinforced Plastics and Composites ( IF 3.383 ) Pub Date: 2023-06-06 , DOI:
10.1080/09637486.2023.2220985
AbstractWe conducted a meta-analysis of 12 prospective cohort studies to further illuminate the associations of lignan intake with risk of cardiovascular disease (CVD) and type 2 diabetes mellitus (T2DM). Compared with the lowest intake, the highest intake of lignans was correlated with a decreased incidence of CVD (relative risk [RR]: 0.85, 95% confidence interval [CI]: 0.80–0.90) and T2DM (RR: 0.82, 95% CI: 0.68–0.99). The benefits of lignan intake in CVD prevention were consistent across subgroups. In dose-response analysis, the RR for every 500-μg/d increment in lignan intake was 0.83 (95% CI: 0.74–0.92) for CVD and 0.96 (95% CI: 0.95–0.98) for T2DM. Moreover, a curvilinear dose-response pattern was observed for both CVD (p for nonlinearity < 0.001) and T2DM (p for nonlinearity < 0.001) in relation to lignan intake. These results indicated that higher lignan intake may be associated, in a dose-dependent manner, with a lower risk of CVD and T2DM.
Journal of Reinforced Plastics and Composites ( IF 3.383 ) Pub Date: 2023-02-26 , DOI:
10.1080/09637486.2023.2182740
AbstractIron and zinc deficiencies remain prevalent in developing countries, often due to monotonous starchy diets that are low in bioavailable minerals. This review addresses the question as to whether consumption of starchy staple foods in Africa together with micronutrient-dense and absorption enhancer-rich plant foods can enhance iron and zinc bioavailability in the diets of at-risk populations. While green leafy vegetables (GLVs) fortification of starchy staples can improve mineral contents, especially iron, it may not improve bioavailable iron and zinc, due to GLVs’ high contents of mineral absorption inhibitors, notably polyphenols, phytate and calcium. Fruits, although low in minerals, could improve bioavailable iron and zinc in the staples because of their high ascorbic and citric acid and/or β-carotene contents, which can form soluble chelates with the minerals. More human studies are needed to establish whether such a technology or fortification strategy can improve bioavailable iron and zinc in African-type plant-based diets.
Journal of Reinforced Plastics and Composites ( IF 3.383 ) Pub Date: 2023-02-23 , DOI:
10.1080/09637486.2023.2180613
AbstractCOVID-19 and the resulting measures to curb the spread of the virus have significantly changed our lives, including our nutritional choices. In this rapid scoping review an overview is provided of what psychological factors may be associated with peoples’ eating behaviour during COVID-19 restrictions. Relevant literature was identified using PubMed, PsycInfo, CINAHL and MEDLINE databases from 2019 onwards. For included studies, information on study characteristics, eating behaviours, and psychological factors were extracted. 118 articles were included, representing 30 countries. Findings indicated that most people consumed more and unhealthy food in times of COVID-19 restrictions, while some consumed less but often for the wrong reasons. Several psychological factors, related to (1) affective reactions, (2) anxiety, fear and worriers, (3) stress and (4) subjective and mental wellbeing were found to be associated with this increase in food consumption. These outcomes may help to be better inform future interventions, and with that, to be better prepared in case of future lockdown scenarios.
Journal of Reinforced Plastics and Composites ( IF 3.383 ) Pub Date: 2022-08-03 , DOI:
10.1080/09637486.2022.2103523
AbstractThis study aimed to determine the level of evidence on the association between food groups/items consumption and the risk of different cancer sites from the meta-analyses/pooled analyses of observational studies. A systematic search was executed in Scopus, PubMed/MEDLINE, and Web of Science. The criteria from the World Cancer Research Fund/American Institute for Cancer Research (WCRF/AICR) Expert Report were adopted for evidence grading. In summary, there was convincing evidence for the association between fibre intake and decreased risk of colon and breast cancer. Also, consumption of dairy products, milk, fruits, and fibre was associated with a probable decreased risk of breast cancer. Consumption of whole grains, dairy products, milk, fruits, vegetables, and fibre had a probable inverse association with the incidence risk of gastrointestinal tract cancers. More qualified studies are needed to find reliable findings on the association between various food groups/items consumption and the risk of different cancer sites.
Journal of Reinforced Plastics and Composites ( IF 3.383 ) Pub Date: 2023-06-18 , DOI:
10.1080/09637486.2023.2220987
AbstractTaxifolin (dihydroquercetin), which has various pharmacological functions, is contained in edible plants. Some taxifolin-containing foodstuffs such as adzuki bean and sorghum seeds are cooked by themselves and with other starch-containing ingredients. In this study, non-glutinous rice flour (joshin-ko) and potato starch were heated with taxifolin. The heating resulted in the slowdown of pancreatin-induced hydrolysis of suspendable starch in joshin-ko and soluble starch in potato starch. The products of taxifolin formed by the heating such as quercetin were combined with starch during the heating and/or retrogradation, which was converted into the suspendable starch in joshin-ko and the soluble starch in the potato. Taking the difference in protein content and amylose chain length between joshin-ko and potato starch into account, the slowdown is discussed to be due to the binding of the reaction products of taxifolin to proteins in suspendable starch in joshin-ko and to soluble amylose in potato starch.
Journal of Reinforced Plastics and Composites ( IF 3.383 ) Pub Date: 2023-05-31 , DOI:
10.1080/09637486.2023.2215483
AbstractLittle is known about the impact of “free-from” symbols on people’s consumption choices – particularly for controversial ingredients such as palm oil. We investigated how “free-from” symbols influence consumers’ perceptions of food products and whether the absence of an ingredient, whether real or fabricated, is seen as a sign of improved healthiness or quality. We conducted an experiment with a sample of 1215 adults representing the Italian population, showing them two products – crackers and sweet snacks – each with four different symbols. We created the “free-from CO2” and “free-from polyunsaturated fats” symbols, while “palm oil-free” and blank symbols were used for comparison. “free-from” symbols influence consumers’ perceptions of the food as being of better quality and healthiness, regardless of the ingredient removed. This symbol also influenced purchasing intentions. Consumers’ perceptions of the product were influenced by the “free-from” wording, rather than the type of ingredient or product presented.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术4区 | MATERIALS SCIENCE, COMPOSITES 材料科学:复合4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
11.30 | 55 | Science Citation Index Expanded | Not |
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